Cas no 1861870-59-8 (1-[(3-Methylcyclohexyl)methyl]-1H-pyrazol-3-amine)

• Product Name: 1-[(3-Methylcyclohexyl)methyl]-1H-pyrazol-3-amine
• CAS No: 1861870-59-8
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5760159
• PubChem ID: 130596361
• Update Time: 2025-06-15

1-[(3-Methylcyclohexyl)methyl]-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(3-Methylcyclohexyl)methyl]-1H-pyrazol-3-amine
• EN300-1108786
• 1861870-59-8
• 1H-Pyrazol-3-amine, 1-[(3-methylcyclohexyl)methyl]-

• Inchi： 1S/C11H19N3/c1-9-3-2-4-10(7-9)8-14-6-5-11(12)13-14/h5-6,9-10H,2-4,7-8H2,1H3,(H2,12,13)
• InChI Key： RQFIGGFWJOGSEQ-UHFFFAOYSA-N
• SMILES： N1(C=CC(N)=N1)CC1CCCC(C)C1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 338.3±15.0 °C(Predicted)
• pka: 3.98±0.10(Predicted)

Additional information on 1-[(3-Methylcyclohexyl)methyl]-1H-pyrazol-3-amine

Comprehensive Overview of 1-[(3-Methylcyclohexyl)methyl]-1H-pyrazol-3-amine (CAS No. 1861870-59-8): Properties, Applications, and Research Insights

The compound 1-[(3-Methylcyclohexyl)methyl]-1H-pyrazol-3-amine (CAS No. 1861870-59-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 3-methylcyclohexyl moiety and the pyrazol-3-amine core, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors, aligning with the growing demand for precision medicine.

In recent years, the scientific community has focused on small-molecule therapeutics, where compounds like 1-[(3-Methylcyclohexyl)methyl]-1H-pyrazol-3-amine play a pivotal role. Its lipophilic cyclohexyl group enhances membrane permeability, a critical factor in optimizing oral bioavailability—a hot topic in pharmacokinetics discussions. This aligns with frequent search queries such as "how to improve drug absorption" or "role of lipophilicity in drug design." The amine functionality further allows for derivatization, enabling the creation of libraries for high-throughput screening (HTS).

From a synthetic chemistry perspective, the pyrazole ring in 1-[(3-Methylcyclohexyl)methyl]-1H-pyrazol-3-amine is a privileged scaffold in medicinal chemistry, often associated with anti-inflammatory and antimicrobial properties. This resonates with current trends in addressing antibiotic resistance and chronic inflammation, topics frequently searched in academic and industrial circles. The compound’s CAS No. 1861870-59-8 is often cross-referenced in patents related to heterocyclic compound synthesis, highlighting its industrial relevance.

Environmental and green chemistry considerations are also pivotal in modern research. The synthesis of 1-[(3-Methylcyclohexyl)methyl]-1H-pyrazol-3-amine has been optimized to reduce hazardous byproducts, addressing the demand for sustainable chemical processes. This aligns with popular search terms like "eco-friendly synthesis methods" or "reducing waste in organic chemistry." Such advancements underscore the compound’s compatibility with green chemistry principles while maintaining high yields.

Analytical characterization of CAS No. 1861870-59-8 involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality control standards, a recurring concern for researchers searching for "analytical validation protocols." The compound’s stability under various pH conditions also makes it suitable for formulation studies, another trending topic in pharmaceutical development.

In conclusion, 1-[(3-Methylcyclohexyl)methyl]-1H-pyrazol-3-amine represents a multifaceted tool for researchers tackling challenges in drug discovery, agrochemical innovation, and sustainable chemistry. Its structural adaptability and alignment with current scientific priorities ensure its continued relevance in both academic and industrial settings.